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Compound of Interest

Compound Name: Benzyl 4-nitrophenyl carbonate

Cat. No.: B051124 Get Quote

An In-depth Technical Guide to Benzyl 4-nitrophenyl carbonate

Introduction
Benzyl 4-nitrophenyl carbonate is a versatile chemical compound widely recognized for its

applications in organic synthesis and pharmaceutical research.[1] It serves as a highly effective

reagent, particularly as a protecting group for alcohols and phenols, which is crucial for the

synthesis of complex organic molecules by preventing undesirable side reactions.[1][2][3] Its

unique structure, featuring a 4-nitrophenoxide leaving group, allows for selective reactivity

under mild basic conditions, making it an invaluable tool in the development of

pharmaceuticals, agrochemicals, and advanced materials.[1][3] This guide provides a

comprehensive overview of the chemical properties, reactivity, and experimental applications of

Benzyl 4-nitrophenyl carbonate for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
The fundamental physicochemical properties of Benzyl 4-nitrophenyl carbonate are

summarized in the table below, providing a quick reference for laboratory use.
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Property Value References

Molecular Formula C₁₄H₁₁NO₅ [1][4]

Molecular Weight 273.24 g/mol [1][4][5]

CAS Number 13795-24-9 [1][5]

Appearance
White to off-white powder or

crystals
[1][6][7]

Melting Point 75 - 80 °C [1][5][6]

Boiling Point 438.3 ± 45.0 °C (Predicted) [6][7]

Density 1.326 ± 0.06 g/cm³ (Predicted) [6][7]

Solubility
Soluble in ether, methanol,

chloroform
[6]

Storage Conditions

Store at 0 - 8 °C, sealed in a

dry place, and protected from

light.

[1][6][7]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of Benzyl 4-nitrophenyl
carbonate. The following table details its characteristic spectral peaks.

Spectroscopy Data Reference

¹H NMR (61 MHz, CDCl₃)

δ 7.08 – 6.83 (d, J = 9.2 Hz,

2H), 6.13 – 5.99 (m, 6H), 4.02

(s, 2H)

[2]

¹³C NMR (15 MHz, CDCl₃)
δ 129.00, 128.78, 125.23,

121.73, 70.93
[2]

FT-IR (neat, ATR, cm⁻¹)

1753, 1615, 1595, 1523, 1490,

1455, 1381, 1350, 1278, 1230,

1154, 1052, 967, 862, 774,

734, 723, 692, 679, 668

[2]
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Reactivity and Applications
Role as a Protecting Group
Benzyl 4-nitrophenyl carbonate is primarily used as a reagent for introducing the

benzyloxycarbonyl (Cbz or Z) group, a common protecting group for alcohols and amines in

multi-step organic synthesis.[1][3] The key to its utility is the 4-nitrophenyl group, which is an

excellent leaving group, facilitating the reaction with nucleophiles like alcohols.[3][8]

The protection reaction is typically carried out by reacting an alcohol with Benzyl 4-
nitrophenyl carbonate in the presence of a base. The reverse reaction, deprotection, is

achieved under different conditions, showcasing the group's stability and selective removal.

Base-Labile Nature
A significant property of the resulting carbonate is its stability in acidic and neutral aqueous

solutions, yet its susceptibility to cleavage under mild basic conditions.[2][3] Hydrolysis is

accelerated in basic conditions (pH 12 and above), releasing the protected alcohol, carbon

dioxide, and 4-nitrophenol.[2][3] The release of the 4-nitrophenolate ion, which is bright yellow,

allows for the convenient spectrophotometric monitoring of the deprotection reaction at

approximately 413 nm.[2][3]

Applications in Synthesis and Drug Development
This compound is a key reagent in various synthetic pathways:

Pharmaceuticals: It is used in the synthesis of drug candidates such as Norfloxacin analogs,

which exhibit antibacterial and antifungal activities.[7] It is also employed in the creation of

Janus PEG-based dendrimers for controlled multi-drug loading and release in combination

therapies.[7]

Organic Synthesis: It serves as a versatile reagent for forming esters and carbonates.[1] Its

use can enhance reaction yields and simplify purification processes.[1]

Bioconjugation: Related 4-nitrophenyl carbonate compounds are used in bioconjugation,

drug delivery systems, and the development of diagnostic tools.[9]

Experimental Protocols
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Synthesis of Benzyl 4-nitrophenyl carbonate
This protocol is adapted from a study by Kocalar et al. (2022).[2]

Materials:

Benzyl alcohol (1 eq.)

4-nitrophenyl chloroformate (1.2 eq.)

Triethylamine (1 eq.)

Dichloromethane (CH₂Cl₂)

Silica gel for flash chromatography

Ethyl acetate and hexanes for elution

Procedure:

Dissolve benzyl alcohol and triethylamine in dichloromethane in a reaction vessel.

Slowly add 4-nitrophenyl chloroformate to the reaction mixture.

Monitor the reaction progress to completion using thin-layer chromatography (TLC).

Once the reaction is complete, concentrate the crude mixture in vacuo to remove the

solvent.

Purify the resulting residue using silica gel flash chromatography with a gradient of 0-30%

ethyl acetate in hexanes.

The final product, Benzyl 4-nitrophenyl carbonate, is obtained as off-white crystals. The

reported yield for this procedure is 94%.[2]
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Caption: Synthesis workflow for Benzyl 4-nitrophenyl carbonate.

Hydrolysis and Deprotection Kinetics Study
This protocol outlines the methodology used to study the base-labile nature of the protecting

group.[2]

Materials:

Synthesized Benzyl 4-nitrophenyl carbonate

Dimethyl sulfoxide (DMSO)

Aqueous buffer solutions of varying pH (e.g., pH 1 to 14)

UV-visible spectrophotometer
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Cuvettes

Procedure:

Prepare a stock solution of Benzyl 4-nitrophenyl carbonate in DMSO.

For each pH level to be tested, prepare a sample by dissolving a uniform concentration of

the stock solution in a mixture of DMSO and the appropriate aqueous buffer (e.g., 10%

DMSO/90% buffer).

Immediately place the sample cuvette in a UV-visible spectrophotometer.

Monitor the release of 4-nitrophenol by measuring the absorbance at 413 nm over time.

Record the absorbance data to determine the reaction kinetics at different pH values. The

rate of hydrolysis is indicative of the deprotection rate.[2]
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Caption: Experimental workflow for hydrolysis kinetics study.

Mechanism of Action: Protection and Deprotection
The utility of Benzyl 4-nitrophenyl carbonate lies in its two-step application: the protection of

a functional group and its subsequent removal.
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Caption: Logical relationship of protection and deprotection steps.

Safety and Handling
According to safety data sheets, Benzyl 4-nitrophenyl carbonate is not classified as a

hazardous substance.[10] However, standard laboratory safety practices should always be

observed.

Handling: Use in a well-ventilated area.[11] Avoid formation of dust and aerosols.[11] Avoid

contact with skin, eyes, and clothing.[10] Wash hands thoroughly after handling.[10]

Personal Protective Equipment (PPE): Wear safety glasses, protective gloves, and a lab

coat.[5][10] In case of dust, a dust mask is recommended.[10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11][12] It

should be protected from light.[1]

Conclusion
Benzyl 4-nitrophenyl carbonate is a highly valuable reagent in modern organic chemistry and

drug discovery. Its well-defined chemical properties, predictable reactivity as a base-labile

protecting group, and ease of use make it a staple in complex molecular synthesis. The ability

to monitor its cleavage spectroscopically adds a layer of practical convenience for researchers.

This guide provides the essential technical information required for the effective and safe

utilization of Benzyl 4-nitrophenyl carbonate in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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